2-(2-Fluoro-4-biphenylyl)acrylic acid

• Molecular Formula: C15H11FO2
• Molecular Weight: 242.24 g/mol
• IUPAC Name: 2-(3-fluoro-4-phenylphenyl)prop-2-enoic acid
• InChI: InChI=1S/C15H11FO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-9H,1H2,(H,17,18)
• InChI Key: LSPGJXDCKZSTDT-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)O

Description

2-(2-Fluoro-4-biphenylyl)acrylic acid is a useful research compound. Its molecular formula is C15H11FO2 and its molecular weight is 242.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of Example 1 (2 g.) was mixed with polyphosphoric acid (10 g.) and heated at 100° C. for 30 minutes. Water was added and the mixture stirred and extracted with ether. The extract was dried, filtered and evaporated to give crude 2-(2-fluoro-4-biphenylyl)acrylic acid in a yield of 91%, m.p. 169°-172° C. This was recrystallised from a mixture of ether and light petroleum (b.p. 40°-60° C.) to give pure material, m.p. 176°-177° C.